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Compound of Interest

Compound Name:
3-Fluoro-5-methylphenylacetic

acid

Cat. No.: B1303433 Get Quote

This document provides a detailed overview of the physicochemical properties, specifically the

melting point, of 3-Fluoro-5-methylphenylacetic acid. It includes a standard experimental

protocol for melting point determination and a representative synthesis pathway. This guide is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Physicochemical Data
The key physicochemical properties of 3-Fluoro-5-methylphenylacetic acid are summarized

in the table below for quick reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1303433?utm_src=pdf-interest
https://www.benchchem.com/product/b1303433?utm_src=pdf-body
https://www.benchchem.com/product/b1303433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 518070-22-9

Molecular Formula C₉H₉FO₂

Molecular Weight 168.17 g/mol [1]

Melting Point 110-115 °C

Appearance
White to off-white crystalline

solid

Purity 95%

Experimental Protocol: Melting Point Determination
The melting point of 3-Fluoro-5-methylphenylacetic acid can be determined using the

capillary melting point method. This standard procedure provides a melting range, which is

indicative of the compound's purity.

Materials and Equipment:

Melting point apparatus

Capillary tubes (sealed at one end)

3-Fluoro-5-methylphenylacetic acid sample

Spatula

Mortar and pestle (if the sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the 3-Fluoro-5-methylphenylacetic acid sample is completely

dry and in the form of a fine powder. If necessary, gently grind the crystalline solid using a

mortar and pestle.
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Loading the Capillary Tube: Carefully tap the open end of a capillary tube into the powdered

sample to pack a small amount of the compound into the tube. The packed sample should

be approximately 2-3 mm in height.

Placing the Tube in the Apparatus: Insert the loaded capillary tube into the heating block of

the melting point apparatus.

Heating and Observation:

Set the apparatus to heat at a rapid rate initially until the temperature is about 15-20 °C

below the expected melting point (in this case, around 90-95 °C).

Decrease the heating rate to 1-2 °C per minute to ensure accurate determination.

Observe the sample closely through the magnifying lens.

Recording the Melting Range:

Record the temperature at which the first drop of liquid appears. This is the lower limit of

the melting range.

Continue to observe and record the temperature at which the entire sample has

completely melted into a clear liquid. This is the upper limit of the melting range.

Post-Analysis: Allow the apparatus to cool down before performing any subsequent

measurements.

Synthesis Pathway
The following diagram illustrates a plausible synthetic route for 3-Fluoro-5-
methylphenylacetic acid, starting from 3-Fluoro-5-methylaniline. This pathway represents a

logical sequence of reactions commonly employed in organic synthesis.

3-Fluoro-5-methylaniline 3-Fluoro-5-methylbenzenediazonium chloride

NaNO₂, HCl
0-5 °C 3-Fluoro-5-methylbenzonitrileCuCN, KCN 3-Fluoro-5-methylphenylacetic acid

1. NaOH, H₂O, Δ
2. H₃O⁺
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Caption: A potential synthesis route for 3-Fluoro-5-methylphenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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